Cas no 94413-70-4 ((2-Methylpyridin-4-yl)methanamine)

(2-Methylpyridin-4-yl)methanamine structure
94413-70-4 structure
Product Name:(2-Methylpyridin-4-yl)methanamine
CAS No:94413-70-4
MF:C7H10N2
MW:122.167701244354
MDL:MFCD06637475
CID:798594
PubChem ID:20437976
Update Time:2024-10-25

(2-Methylpyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Methylpyridin-4-yl)methanamine
    • 4-Aminomethyl-2-methylpyridine
    • 1-(2-METHYLPYRIDIN-4-YL)METHANAMINE
    • 4-Pyridinemethanamine,2-methyl-
    • 2-methyl-4-aminomethyl-pyridine
    • 2-methyl-4-picolylamine
    • 4-(Aminomethyl)-2-methylpyridine
    • 4-Pyridinemethanamine, 2-methyl-
    • 4-(aminomethyl)-2-methyl-pyridine
    • 6141AC
    • AB25370
    • SY035341
    • AM804587
    • 1-(2-METHYL(PYRIDIN-4-YL))METHANAMINE
    • 2-Methyl-4-pyridinemethanamine (ACI)
    • (2-Methylpyridin-4-yl)methanamine, AldrichCPR
    • 1-(2-METHYL-4-PYRIDINYL)METHANAMINE
    • MFCD06637475
    • DB-104735
    • AKOS006282536
    • DTXSID10607145
    • CS-0104071
    • CS-16806
    • SCHEMBL668247
    • 94413-70-4
    • EN300-227178
    • H10984
    • MDL: MFCD06637475
    • Inchi: 1S/C7H10N2/c1-6-4-7(5-8)2-3-9-6/h2-4H,5,8H2,1H3
    • InChI Key: SYSGWPLRRPINQC-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 122.08400
  • Monoisotopic Mass: 122.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.027
  • Boiling Point: 220.8±25.0℃ at 760 mmHg
  • Flash Point: 108°C
  • Refractive Index: 1.545
  • PSA: 38.91000
  • LogP: 1.54900

(2-Methylpyridin-4-yl)methanamine Security Information

  • Hazard Category Code: 25-41
  • Safety Instruction: 26-39-45
  • Hazardous Material Identification: T

(2-Methylpyridin-4-yl)methanamine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2-Methylpyridin-4-yl)methanamine Pricemore >>

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(2-Methylpyridin-4-yl)methanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 6 h, 70 °C; 70 °C → 0 °C
1.2 Reagents: Sodium sulfate Solvents: Water
Reference
Preparation of imidazolidines as matrix metalloproteinase (MMP) inhibitors useful in treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Palladium Solvents: Ethanol ;  20 h, 60 psi, rt
Reference
Synthesis of small pyridine building blocks
Bawa, Ramadan Ali; Beatty, Alicia M., Rasayan Journal of Chemistry, 2012, 5(4), 496-499

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium dihydroxide Solvents: Methanol
Reference
Rational Design of Novel Highly Potent and Selective Phosphatidylinositol 4-Kinase IIIβ (PI4KB) Inhibitors as Broad-Spectrum Antiviral Agents and Tools for Chemical Biology
Mejdrova, Ivana; Chalupska, Dominika; Plackova, Pavla; Muller, Christin; Sala, Michal; et al, Journal of Medicinal Chemistry, 2017, 60(1), 100-118

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Nickel Solvents: Methanol ;  12 h, 50 psi, 40 °C
Reference
Preparation of sulfonimidoylpurinone derivatives for the treatment and prophylaxis of viral infection
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of 4H-pyrrolo[3,2-c]pyridin-4-one derivatives useful in the treatment and prophylaxis of hyperproliferative diseases
, World Intellectual Property Organization, , ,

(2-Methylpyridin-4-yl)methanamine Raw materials

(2-Methylpyridin-4-yl)methanamine Preparation Products

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